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Compound of Interest

Compound Name: 1,1,2,2-Tetrachloroethane-d2

Cat. No.: B1582424

An In-depth Technical Guide on the Solubility and Miscibility of 1,1,2,2-Tetrachloroethane-d2

Introduction

1,1,2,2-Tetrachloroethane-d2 (D2-TCE) is the deuterated isotopologue of 1,1,2,2-
tetrachloroethane, a halogenated hydrocarbon. The substitution of protium with deuterium can
introduce subtle changes in the physicochemical properties of a molecule, including its density,
boiling point, and interactions with solvents. This technical guide provides a comprehensive
overview of the available data and methodologies for determining the solubility and miscibility
of 1,1,2,2-tetrachloroethane-d2, a compound of interest in specialized research and analytical
applications.

It is important to note that specific quantitative solubility data for 1,1,2,2-tetrachloroethane-d2
is not extensively documented in publicly available literature. However, the solubility and
miscibility of its non-deuterated counterpart, 1,1,2,2-tetrachloroethane, are well-established.
Given that deuteration typically has a minimal impact on the solubility of small molecules, the
data for the non-deuterated form serves as a reliable proxy for estimating the solubility of the
deuterated compound.

Physicochemical Properties

A summary of the key physicochemical properties of 1,1,2,2-tetrachloroethane is presented in
Table 1. These properties are fundamental to understanding its solubility behavior.
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Property Value
Molecular Formula C2H2Cl4
Molar Mass 167.85 g/mol
Density 1.59 g/cm3
Boiling Point 146.5 °C
Melting Point -43 °C
Appearance Colorless liquid

Solubility and Miscibility Data

The solubility of a substance is its ability to dissolve in a solid, liquid, or gaseous solvent to form
a homogeneous solution. Miscibility, on the other hand, is the property of liquids to mix in all
proportions, forming a homogeneous solution.

Aqueous Solubility

1,1,2,2-Tetrachloroethane is sparingly soluble in water. This is due to its nonpolar nature, which
limits its ability to form strong intermolecular interactions with the highly polar water molecules.

Solvent Solubility ( g/100 mL) Temperature (°C)

Water 0.29 20

Solubility in Organic Solvents

1,1,2,2-Tetrachloroethane is readily miscible with a wide range of common organic solvents. Its
nonpolar character allows it to dissolve in other nonpolar or weakly polar solvents.
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Solvent Miscibility
Ethanol Miscible
Diethyl Ether Miscible
Acetone Miscible
Benzene Miscible
Chloroform Miscible
Carbon Tetrachloride Miscible

Experimental Protocols for Solubility Determination

The determination of solubility and miscibility involves several established experimental

techniques. The choice of method depends on the nature of the solute and solvent, as well as

the required precision of the measurement.

Protocol for Determining Aqueous Solubility (Shake-
Flask Method)

The shake-flask method is a widely used technique for determining the solubility of a substance

in water.

Preparation: An excess amount of 1,1,2,2-tetrachloroethane-d2 is added to a known
volume of deionized water in a sealed flask.

Equilibration: The flask is agitated at a constant temperature for a prolonged period (e.g., 24-
48 hours) to ensure that equilibrium is reached between the dissolved and undissolved
solute.

Phase Separation: The mixture is allowed to stand undisturbed to allow for the separation of
the aqueous and organic phases. If necessary, centrifugation can be used to facilitate this
separation.

Sampling and Analysis: A sample of the clear aqueous phase is carefully withdrawn. The
concentration of the dissolved 1,1,2,2-tetrachloroethane-d2 in the agqueous sample is then
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determined using an appropriate analytical technique, such as gas chromatography (GC) or
high-performance liquid chromatography (HPLC).

o Calculation: The solubility is calculated from the measured concentration and expressed in
units such as g/100 mL or mol/L.

Protocol for Determining Miscibility with Organic
Solvents

Miscibility is typically determined by simple visual observation.

e Mixing: A known volume of 1,1,2,2-tetrachloroethane-d2 is added to a known volume of the
organic solvent in a clear, sealed container (e.g., a test tube or vial).

o Observation: The mixture is agitated and then allowed to stand.

o Assessment: The mixture is visually inspected for the presence of a single, clear phase or
multiple layers. The formation of a single, homogeneous phase indicates that the two liquids
are miscible. The presence of distinct layers or cloudiness indicates that they are immiscible
or partially miscible. This process can be repeated with varying proportions of the two liquids
to confirm miscibility across all concentrations.

Visualizations
Logical Workflow for Solubility and Miscibility
Determination

The following diagram illustrates a logical workflow for the systematic determination of the
solubility and miscibility of a compound like 1,1,2,2-tetrachloroethane-d2.
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Caption: Workflow for solubility and miscibility determination.

Conclusion

While specific experimental data for 1,1,2,2-tetrachloroethane-d2 is scarce, a robust
understanding of its solubility and miscibility can be derived from the well-documented
properties of its non-deuterated analog. It is expected to be sparingly soluble in water and
miscible with a wide array of organic solvents. The experimental protocols outlined in this guide
provide a systematic approach for the precise determination of these properties, which is
crucial for its effective application in research and development. For any critical applications, it
Is recommended that these properties be experimentally verified.
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 To cite this document: BenchChem. [Solubility and miscibility of 1,1,2,2-Tetrachloroethane-
d2.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1582424+#solubility-and-miscibility-of-1-1-2-2-
tetrachloroethane-d2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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